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Compound of Interest

Compound Name: (Benzylthio)acetic acid

Cat. No.: B086505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (Benzylthio)acetic acid, a versatile organic

compound with applications in supramolecular chemistry and as a building block in organic

synthesis. This document details its fundamental chemical properties, provides a detailed

experimental protocol for its synthesis, and outlines a procedure for its use in co-crystallization

experiments.

Core Data Presentation
The key quantitative data for (Benzylthio)acetic acid, also known as S-Benzylthioglycolic acid,

are summarized in the table below for ease of reference.

Property Value References

Molecular Formula C₉H₁₀O₂S [1][2]

Molecular Weight 182.24 g/mol [1]

CAS Number 103-46-8 [2]

IUPAC Name 2-(benzylthio)acetic acid

Synonyms
S-Benzylthioglycolic acid, 2-

(benzylsulfanyl)acetic acid
[1]

Physical Form Solid [1]
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Experimental Protocols
This section provides detailed methodologies for the synthesis of (Benzylthio)acetic acid and

a key experimental application in co-crystallization.

Synthesis of (Benzylthio)acetic Acid via S-alkylation
The synthesis of (Benzylthio)acetic acid is achieved through the S-alkylation of thioglycolic

acid with benzyl chloride. This reaction is analogous to the Williamson ether synthesis and

proceeds via an S_N2 mechanism, where the thiolate anion acts as a potent nucleophile.[1][3]

Materials:

Thioglycolic acid

Benzyl chloride

Sodium hydroxide (NaOH) or other suitable base

Anhydrous ethanol or methanol

Diethyl ether or other suitable extraction solvent

Hydrochloric acid (HCl), dilute solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Stirring apparatus (magnetic stirrer and stir bar)

Separatory funnel

Rotary evaporator

Procedure:
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Preparation of the Thiolate: In a round-bottom flask equipped with a magnetic stirrer, dissolve

thioglycolic acid (1.0 equivalent) in anhydrous ethanol. Cool the solution in an ice bath.

Slowly add a solution of sodium hydroxide (2.0 equivalents) in ethanol to the stirred

thioglycolic acid solution. The addition should be done dropwise to control the exothermic

reaction. Stir the mixture for 30 minutes at room temperature to ensure the complete

formation of the sodium thioglycolate salt.

S-alkylation Reaction: To the freshly prepared thiolate solution, add benzyl chloride (1.0

equivalent) dropwise at room temperature.

Attach a reflux condenser to the flask and heat the reaction mixture to reflux. Monitor the

reaction progress using thin-layer chromatography (TLC). The reaction is typically complete

within 2-4 hours.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the ethanol using a rotary evaporator.

Add water to the residue to dissolve the sodium chloride byproduct.

Transfer the aqueous solution to a separatory funnel and wash with diethyl ether to remove

any unreacted benzyl chloride.

Acidification and Extraction: Cool the aqueous layer in an ice bath and acidify by slowly

adding dilute hydrochloric acid until the pH is approximately 2. The (Benzylthio)acetic acid
will precipitate as a white solid.

Extract the product from the aqueous mixture using diethyl ether (3 x 50 mL).

Drying and Isolation: Combine the organic extracts and dry over anhydrous magnesium

sulfate. Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

(Benzylthio)acetic acid.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., water or a mixture of hexane and ethyl acetate) to obtain a pure,
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crystalline solid.

Co-crystallization of (Benzylthio)acetic Acid with a
Nitrogen-Containing Co-former
(Benzylthio)acetic acid is a valuable component in the field of crystal engineering, where it

can form supramolecular assemblies with various molecules through hydrogen bonding. The

following is a general protocol for the co-crystallization of (Benzylthio)acetic acid (HBTA) with

a nitrogen-containing co-former, such as isonicotinamide (INA).[3]

Materials:

(Benzylthio)acetic acid (HBTA)

Isonicotinamide (INA) or other suitable N-containing co-former

Methanol or ethanol

Small glass vials

Stirring apparatus

Procedure:

Solution Preparation: Prepare separate solutions of (Benzylthio)acetic acid (e.g., 0.182 g, 1

mmol) in 5 mL of ethanol and isonicotinamide (e.g., 0.122 g, 1 mmol) in 5 mL of ethanol.[3]

Mixing: Combine the two solutions in a single vial.

Stirring: Stir the combined solution for approximately 5 minutes at room temperature.

Crystallization: Loosely cap the vial and allow the solvent to evaporate slowly at ambient

temperature.

Crystal Harvesting: Well-formed, plate-like crystals are typically obtained after several days.

[3] Harvest the crystals by filtration and wash with a small amount of cold solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b086505?utm_src=pdf-body
https://www.benchchem.com/product/b086505?utm_src=pdf-body
https://www.benchchem.com/product/b086505?utm_src=pdf-body
https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/
https://www.benchchem.com/product/b086505?utm_src=pdf-body
https://www.benchchem.com/product/b086505?utm_src=pdf-body
https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/
https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate the logical workflow for the synthesis and a key experimental

application of (Benzylthio)acetic acid.
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Start Materials:
Thioglycolic Acid & Benzyl Chloride

Deprotonation:
Formation of Thiolate with Base (e.g., NaOH)

SN2 Reaction:
Addition of Benzyl Chloride

Work-up:
Solvent Removal & Aqueous Wash

Acidification & Extraction:
Add HCl, Extract with Organic Solvent

Purification:
Recrystallization

Final Product:
(Benzylthio)acetic Acid
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Dissolve (Benzylthio)acetic Acid
in Ethanol

Combine Solutions (1:1 molar ratio)

Dissolve N-containing Co-former (e.g., INA)
in Ethanol

Stir at Room Temperature

Slow Solvent Evaporation

Harvest Co-crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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